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Compound of Interest

Compound Name: Arsthinenol

CAS No.: 119-96-0

Cat. No.: B1667615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of the organoarsenic compound

arsthinol from its precursor, acetarsol. Arsthinol, a trivalent arsenical, has demonstrated

significant potential as an antiprotozoal and anticancer agent. This application note includes a

summary of the physicochemical properties of the reactants and product, a step-by-step

synthesis protocol, and a workflow diagram for the synthetic process.

Physicochemical Data
A summary of the key quantitative data for the starting materials and the final product is

presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of Reactants and Product
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Compound
Molecular
Formula

Molar Mass (
g/mol )

Melting Point
(°C)

Boiling Point
(°C)

Acetarsol C₈H₁₀AsNO₅ 275.09[1] 225–227[1] N/A

2,3-

Dimercaptopropa

nol

C₃H₈OS₂ 124.23[2] N/A
120 (at 15

mmHg)[3]

Arsthinol C₁₁H₁₄AsNO₃S₂ 347.29[4] 163–166[4] N/A

Experimental Protocol: Synthesis of Arsthinol
The synthesis of arsthinol is achieved through the condensation reaction of acetarsol with 2,3-

dimercaptopropanol (British Anti-Lewisite or BAL).[5][6] This reaction forms a stable five-

membered dithioarsolane ring.

Materials:

Acetarsol (3-acetamido-4-hydroxyphenylarsonic acid)

2,3-Dimercaptopropanol

Ethanol (or another suitable solvent such as chloroform[7])

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Büchner funnel and filter paper

Recrystallization solvent (e.g., aqueous ethanol)

Standard laboratory glassware and safety equipment

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve acetarsol in a suitable volume of ethanol.

Addition of Reactant: To the stirring solution, add an equimolar amount of 2,3-

dimercaptopropanol.

Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for

several hours with continuous stirring. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The

crude arsthinol may precipitate out of the solution. If not, the solvent can be partially

removed under reduced pressure to induce crystallization.

Purification: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the

solid with a small amount of cold ethanol to remove any unreacted starting materials.

Recrystallization: Further purify the arsthinol by recrystallization from a suitable solvent

system, such as aqueous ethanol, to obtain minute crystals.[4]

Drying and Characterization: Dry the purified crystals under vacuum. The final product can

be characterized by determining its melting point and using spectroscopic methods such as

mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The mass

spectrum of arsthinol is expected to show a molecular ion peak at m/z 347.9710.[8]

Synthesis Workflow
The logical flow of the synthesis protocol is illustrated in the following diagram.
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Caption: Workflow for the synthesis of arsthinol.
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Biological Activity and Applications
Arsthinol was originally developed as an antiprotozoal agent.[5] More recently, it has garnered

interest for its potential anticancer activities. Studies have shown that arsthinol can induce

growth inhibition in leukemia cell lines and may offer a better therapeutic index than arsenic

trioxide.[9] Its mechanism of action is thought to involve the interaction of the trivalent arsenic

with sulfhydryl groups in proteins within the target organisms or cells.

Disclaimer: This protocol is intended for informational purposes for qualified researchers and

professionals. All experiments should be conducted in a well-ventilated fume hood with

appropriate personal protective equipment, as organoarsenic compounds are toxic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667615/docs#synthesis-of-arsthinol-from-acetarsol-
an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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